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Compound of Interest

Compound Name: (Z2)-Roxithromycin-d7

Cat. No.: B1154947

An In-depth Technical Guide on (Z)-Roxithromycin-d7: Certificate of Analysis and Purity
Assessment

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the certificate of analysis and purity
assessment of (Z)-Roxithromycin-d7. It includes detailed experimental protocols and visual
representations of the analytical workflow and the compound's mechanism of action.

Certificate of Analysis

The following tables summarize the key analytical data for a representative batch of (Z)-
Roxithromycin-d7.

Table 1: General Information
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Parameter

Specification

Product Name

(2)-Roxithromycin-d7

Chemical Name

(3R,4S,5S5,6R,7R,9R,11S,12R,13S,14R,Z)-6-
(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-
methyltetrahydro-2H-pyran-2-yl)oxy)-14-ethyl-
7,12,13-trihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-
4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-
yl)oxy)-10-(((2-(methoxy-d3)ethoxy-1,1,2,2-
d4)methoxy)imino)-3,5,7,9,11,13-

hexamethyloxacyclotetradecan-2-one

Molecular Formula Ca1HesD7N2015

Molecular Weight 844.1 g/mol

CAS Number Not available

Appearance White to off-white solid

Storage Store at 2-8 °C in a well-closed container.

Table 2: Purity and Impurity Profile

Analysis Method Result
Chromatographic Purity (HPLC) 99.5%
Related Substance A (E-isomer) 0.15%
Related Substance B (N-desmethyl) 0.10%
Any other individual impurity <0.10%
Total Impurities 0.5%

Residual Solvents

Meets USP <467> requirements

Water Content (Karl Fischer) 0.3%
Assay (on as-is basis) 99.2%
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Table 3: Spectroscopic and Physical Data

Test Result

The spectrum is consistent with the chemical
IH-NMR _ _
structure of (Z)-Roxithromycin-d7.

m/z = 845.6 [M+H]*, consistent with the

Mass Spectrometry (ESI+
P Y ) molecular weight of (Z)-Roxithromycin-d7.

Specific Rotation -85.0° (c=1 in Chloroform)

Solubility Soluble in Chloroform, Methanol, and DMSO.

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18, 4.6 mm x 150 mm, 5 um particle size.

e Mobile Phase A: 0.1% Formic acid in Water.

e Mobile Phase B: 0.1% Formic acid in Acetonitrile.

e Gradient:

0-5 min: 20% B

o

5-25 min: 20-80% B

[e]

25-30 min: 80% B

o

30-31 min: 80-20% B

[¢]

[¢]

31-35 min: 20% B
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Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV at 210 nm.

Injection Volume: 10 pL.

Sample Preparation: Dissolve 1 mg of (Z)-Roxithromycin-d7 in 1 mL of Mobile Phase B.

Mass Spectrometry (MS)

e Instrumentation: A high-resolution mass spectrometer with an electrospray ionization (ESI)

source.
« lonization Mode: Positive ion mode (ESI+).
e Scan Range: m/z 100-1000.

o Capillary Voltage: 3.5 kV.

o Cone Voltage: 30 V.

e Source Temperature: 120 °C.

¢ Desolvation Temperature: 350 °C.

o Sample Infusion: The sample is introduced via direct infusion or from the HPLC eluent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Instrumentation: A 400 MHz NMR spectrometer.
e Solvent: Chloroform-d (CDCIs).
e Concentration: 10 mg/mL.

o Experiment: *H-NMR.
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Number of Scans: 16.

Relaxation Delay: 1.0 s.

Pulse Width: 10 ps.

Acquisition Time: 4.0 s.

Spectral Width: 8000 Hz.

Visualizations

The following diagrams illustrate the experimental workflow for purity assessment and the
mechanism of action of Roxithromycin.
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« To cite this document: BenchChem. [(Z)-Roxithromycin-d7 certificate of analysis and purity
assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154947#z-roxithromycin-d7-certificate-of-analysis-
and-purity-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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